Cas no 475060-00-5 (3-Methoxy-4-methyl-2-pyridinamine)

• Product Name: 3-Methoxy-4-methyl-2-pyridinamine
• CAS No: 475060-00-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD16606198
• CID: 1019698
• PubChem ID: 22063765
• Update Time: 2025-11-06

3-Methoxy-4-methyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,3-methoxy-4-methyl-(9CI)
• 3-METHOXY-4-METHYL-2-PYRIDINAMINE
• 3-methoxy-4-methylpyridin-2-amine
• 2-Amino-3-methoxy-4-methylpyridine
• BTPPPWUPZHJUTG-UHFFFAOYSA-N
• 2-Amino-3- methoxy-4-methylpyridine
• 3-Methoxy-4-methyl-2-pyridinamine

• MDL： MFCD16606198
• Inchi： 1S/C7H10N2O/c1-5-3-4-9-7(8)6(5)10-2/h3-4H,1-2H3,(H2,8,9)
• InChI Key： BTPPPWUPZHJUTG-UHFFFAOYSA-N
• SMILES： O(C)C1C(N)=NC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 250.6±35.0 °C at 760 mmHg
• Flash Point: 105.4±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Methoxy-4-methyl-2-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Methoxy-4-methyl-2-pyridinamine

3-Methoxy-4-methyl-2-pyridinamine: A Comprehensive Overview

3-Methoxy-4-methyl-2-pyridinamine, also known by its CAS number CAS No. 475060-00-5, is a compound of significant interest in various fields of chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery, catalysis, and electronic materials. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its properties and functionalities.

The molecular structure of 3-Methoxy-4-methyl-2-pyridinamine consists of a pyridine ring with substituents at positions 2, 3, and 4. The presence of a methoxy group at position 3 and a methyl group at position 4 imparts distinct electronic and steric effects, which are crucial for its reactivity and selectivity in various chemical reactions. The amino group at position 2 further contributes to the compound's ability to participate in hydrogen bonding and other non-covalent interactions, making it a versatile building block in organic synthesis.

Recent studies have explored the synthesis of 3-Methoxy-4-methyl-2-pyridinamine through various routes, including microwave-assisted synthesis and catalytic methods. These approaches have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale applications. For instance, researchers have reported the use of transition metal catalysts to facilitate the coupling reactions involving this compound, leading to the formation of novel heterocyclic structures with potential pharmacological activities.

In terms of applications, 3-Methoxy-4-methyl-2-pyridinamine has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme mimics has been extensively studied, with recent findings highlighting its role in catalyzing enantioselective reactions. Additionally, the compound has been investigated for its potential as an antioxidant and anti-inflammatory agent, driven by its ability to scavenge free radicals and modulate inflammatory pathways.

The electronic properties of 3-Methoxy-4-methyl-2-pyridinamine make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into conjugated systems for applications such as light-emitting diodes (LEDs) and photovoltaic devices. The substitution pattern on the pyridine ring allows for fine-tuning of the electronic characteristics, enabling better charge transport properties and improved device performance.

In conclusion, 3-Methoxy-4-methyl-2-pyridinamine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity. As research progresses, we can expect further innovations that will expand the utility of this compound in both academic and industrial settings.